1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol

• IUPAC Name: 1-[3-fluoro-4-(furan-2-ylmethylsulfanyl)phenyl]ethanol
• InChI: InChI=1S/C13H13FO2S/c1-9(15)10-4-5-13(12(14)7-10)17-8-11-3-2-6-16-11/h2-7,9,15H,8H2,1H3
• InChI Key: FYZXGKPDHBYWNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)SCC2=CC=CO2)F)O
• Molecular Formula: C13H13FO2S
• Molecular Weight: 252.31 g/mol

Description

“1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol” is a chemical compound. It’s a part of a series of novel compounds that have been synthesized and screened for their in vitro antibacterial properties.

Molecular Structure Analysis

The molecular formula of “this compound” is C13H13FO2S. The average mass is 252.305 Da and the monoisotopic mass is 252.062027 Da.

Scientific Research Applications

Synthesis and Structural Studies

• The compound has been synthesized through various methods, including treatment with sodium methoxide, revealing its orthorhombic crystal structure. Such compounds are often studied for their structural properties (Xu Liang, 2009).

Role in Chiral Recognition and Molecular Interactions

• Studies have shown the importance of compounds like 1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol in understanding chiral recognition. These compounds are used to study the interplay of intermolecular interactions such as CH···π, OH···π, and CH···F (A. Ciavardini et al., 2013).

Applications in Pharmaceutical Intermediates

• Such compounds are integral as intermediates in the synthesis of pharmaceuticals, including drugs acting as antagonists for various receptors or enzymes. For instance, its analogs have been used in developing drugs against HIV and Alzheimer's disease (Ying Chen et al., 2019).

Interaction with Other Chemicals

• Research into the interactions of such compounds with alcohols and other chemicals has provided insights into hydrogen bonding and molecular conformations, which are crucial for designing effective drugs and materials (S. Maity et al., 2011).

Importance in Material Science

• Substituted compounds with similar structures have shown a wide range of applications in material science, including in the development of transistors, sensors, and solar cells. This highlights their potential in advancing technology and sustainable solutions (S. Nagaraju et al., 2018).

Future Directions

The future directions for “1-{3-Fluoro-4-[(2-furylmethyl)thio]phenyl}ethanol” and similar compounds could involve further exploration of their antibacterial properties. The development of new, safe chemical entities with diverse mechanisms of action that target both resistant and sensitive bacterial strains at once is a promising approach in antimicrobial research.